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Compound of Interest

Compound Name: 2-Methylnonane

Cat. No.: B165365 Get Quote

Introduction: Understanding 2-Methylnonane
2-Methylnonane (Isodecane) is a branched-chain alkane with the molecular formula C₁₀H₂₂.[1]

It is a colorless liquid with a petroleum-like odor, characterized by its low water solubility, high

volatility, and miscibility with non-polar organic solvents.[1][2][3] These properties make it a

significant component in fuels as an additive and a useful compound in various organic

chemistry applications.[1] In the context of research and drug development, 2-Methylnonane
can be utilized as a non-polar solvent, a reference standard in gas chromatography (GC), or as

a component in formulation studies of hydrophobic compounds.[4][5][6]

The accurate preparation of 2-Methylnonane solutions is critical for the reliability and

reproducibility of experimental results. Due to its volatile nature, specific handling procedures

are required to minimize evaporation and ensure the target concentration is achieved and

maintained. This guide provides a comprehensive overview of the essential physicochemical

properties, safety precautions, and detailed protocols for the preparation of 2-Methylnonane
solutions for research applications.

Physicochemical Properties of 2-Methylnonane
A thorough understanding of the physical and chemical properties of 2-Methylnonane is

fundamental to its safe handling and the preparation of accurate solutions.
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Property Value Source

Molecular Formula C₁₀H₂₂ [1][7]

Molar Mass 142.28 g/mol [1][8]

Appearance Colorless liquid [1][9]

Odor Petroleum distillates [1][9]

Density 0.726 g/mL at 20°C [2][8]

Boiling Point 166-169 °C [2][8]

Melting Point -74.6 °C [1]

Flash Point 46 °C [2][8]

Solubility

Insoluble in water; soluble in

non-polar solvents like

chloroform, ether, benzene,

and hexane.[1][2][10]

[1][2][10]

Vapor Pressure 1.89 mmHg at 25 °C [3]

Safety Precautions and Hazard Management
2-Methylnonane is classified as a flammable liquid and presents an aspiration toxicity hazard.

[1][9][11] Adherence to strict safety protocols is mandatory to mitigate risks.

Hazard Identification:

Flammability: Flammable liquid and vapor.[9][11][12] Keep away from heat, sparks, open

flames, and hot surfaces.[4][11] Use of explosion-proof electrical equipment is required.[11]

Aspiration Hazard: May be fatal if swallowed and enters airways.[1][11][12] Do NOT induce

vomiting if ingested.[11]

Skin and Eye Contact: May cause mild irritation. Prolonged or repeated contact can lead to

defatting of the skin.
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Inhalation: Vapors may cause dizziness or suffocation.[11] Avoid breathing mist or vapor.[13]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.[4]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[4]

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.[4]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[13] If

ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling and Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][11][13]

Ground and bond containers and receiving equipment to prevent static discharge.[11][12]

Use only non-sparking tools.[11][12]

Store locked up.[4][11]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4][9] Do not mix with other waste.[4]

Protocol 1: Preparation of 2-Methylnonane
Solutions by the Gravimetric Method
The gravimetric method, which relies on mass measurements, is the most accurate method for

preparing solutions of known concentration, especially for volatile compounds, as it minimizes

errors due to evaporation during volume measurement.

Objective:
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To prepare a solution of 2-Methylnonane in a suitable solvent to a precise mass/mass

concentration.

Materials and Equipment:
2-Methylnonane (high purity, ≥98.5%)

Anhydrous solvent (e.g., hexane, isooctane, or methanol, depending on the application)

Analytical balance (readable to at least 0.1 mg)

Glass vials with PTFE-lined screw caps

Gas-tight syringes or calibrated micropipettes

Beakers and volumetric flasks (for solvent measurement)

Workflow Diagram:

Preparation Dissolution

Start Tare clean, dry vial with cap Add 2-Methylnonane to vial Record mass of 2-Methylnonane Add solvent to the vial Record total mass of solution Cap and mix thoroughly Calculate final concentration End

Click to download full resolution via product page

Caption: Gravimetric preparation workflow for 2-Methylnonane solutions.

Step-by-Step Procedure:
Tare the Vial: Place a clean, dry glass vial with its cap on the analytical balance and tare the

mass.

Add 2-Methylnonane: Working in a fume hood, quickly and carefully add the desired amount

of 2-Methylnonane to the tared vial using a gas-tight syringe or a calibrated micropipette.

Immediately cap the vial to minimize evaporation.
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Weigh 2-Methylnonane: Record the mass of the 2-Methylnonane added.

Add Solvent: Tare the balance with the vial containing the 2-Methylnonane. Add the required

amount of solvent to the vial.

Final Weighing: Record the total mass of the solution (2-Methylnonane + solvent).

Mixing: Tightly cap the vial and mix the solution by gentle inversion until it is homogeneous.

Avoid vigorous shaking to prevent aerosol formation.

Calculation: Calculate the final concentration of the solution in mass/mass percent (w/w%).

Formula for Mass/Mass Percent: (Mass of 2-Methylnonane / Total Mass of Solution) x 100%

Protocol 2: Preparation of 2-Methylnonane
Solutions by the Volumetric Method
The volumetric method is suitable for applications where a high degree of accuracy is not

paramount or when preparing dilute solutions from a stock solution. Special care must be taken

to account for the volatility of 2-Methylnonane.

Objective:
To prepare a solution of 2-Methylnonane to a specific volume/volume or molar concentration.

Materials and Equipment:
2-Methylnonane (high purity, ≥98.5%)

Anhydrous solvent

Volumetric flasks (Class A) with stoppers

Gas-tight syringes or calibrated micropipettes

Pasteur pipettes

Workflow Diagram:
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Preparation Dissolution & Dilution

Start Add solvent to ~half volume of flask Measure required volume of 2-Methylnonane Add 2-Methylnonane to flask Stopper and mix Add solvent to calibration mark Stopper and invert to mix End

Click to download full resolution via product page

Caption: Volumetric preparation workflow for 2-Methylnonane solutions.

Step-by-Step Procedure:
Pre-fill Volumetric Flask: Add the chosen solvent to a Class A volumetric flask until it is about

half full. This helps to quickly dissolve the 2-Methylnonane and reduces the vapor space.

Measure 2-Methylnonane: In a fume hood, use a calibrated gas-tight syringe to accurately

measure the required volume of 2-Methylnonane.

Add to Flask: Dispense the 2-Methylnonane into the volumetric flask, ensuring the tip of the

syringe is below the solvent surface to minimize evaporation.

Initial Mix: Stopper the flask and gently swirl to mix the contents.

Dilute to Volume: Carefully add more solvent to the flask until the bottom of the meniscus is

level with the calibration mark. Use a Pasteur pipette for the final additions to avoid

overshooting the mark.

Final Mixing: Stopper the flask securely and invert it several times to ensure the solution is

homogeneous.

Calculations for Volumetric Solutions:
Molarity (M):

Step 1: Calculate the mass of 2-Methylnonane required:

Mass (g) = Desired Molarity (mol/L) x Volume of Solution (L) x Molar Mass of 2-
Methylnonane (142.28 g/mol )
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Step 2: Calculate the volume of 2-Methylnonane to measure:

Volume (mL) = Mass (g) / Density of 2-Methylnonane (0.726 g/mL)

Volume/Volume Percent (v/v%):

(Volume of 2-Methylnonane / Total Volume of Solution) x 100%

Preparation of Dilute Standards for GC Analysis
For applications such as creating calibration curves for gas chromatography, serial dilutions of

a stock solution are often prepared.

Prepare a Stock Solution: Prepare a concentrated stock solution of 2-Methylnonane (e.g.,

1000 ppm) in a suitable solvent (e.g., methanol or hexane) using the gravimetric method for

highest accuracy.

Serial Dilution: Use the following formula to perform serial dilutions:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be transferred

C₂ = Desired concentration of the dilute solution

V₂ = Final volume of the dilute solution

Handling: Use gas-tight syringes for all transfers. Work quickly and keep solutions capped

and, if possible, cooled to minimize volatilization.[1]

Glassware Cleaning Protocol
Proper cleaning of glassware is essential to avoid cross-contamination.
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Initial Rinse: Rinse the glassware 2-3 times with a suitable organic solvent like acetone or

ethanol to remove the water-insoluble 2-Methylnonane.[8][14] Collect these rinses for

proper waste disposal.

Detergent Wash: Wash the glassware with a laboratory-grade detergent and warm water.

Use a brush to scrub if necessary.[8][14]

Tap Water Rinse: Rinse thoroughly with tap water to remove all detergent.

Deionized Water Rinse: Rinse 3-4 times with deionized water.[8][14]

Drying: Allow the glassware to air dry or place it in a drying oven. Do not use paper towels,

as they can leave fibrous residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.drugfuture.com/pharmacopoeia/ep7/data/40202e.pdf
https://www.labmanager.com/how-to-clean-laboratory-glassware-20325
https://www.labmanager.com/how-to-clean-laboratory-glassware-20325
https://www.benchchem.com/product/b165365#protocol-for-preparing-2-methylnonane-solutions
https://www.benchchem.com/product/b165365#protocol-for-preparing-2-methylnonane-solutions
https://www.benchchem.com/product/b165365#protocol-for-preparing-2-methylnonane-solutions
https://www.benchchem.com/product/b165365#protocol-for-preparing-2-methylnonane-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

